Cas no 672-45-7 (6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione)

6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione structure
672-45-7 structure
Product Name:6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
CAS No:672-45-7
MF:C5H3F3N2O2
MW:180.084731340408
MDL:MFCD01011762
CID:39491
PubChem ID:24878869
Update Time:2025-04-19

6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dihydroxy-6-trifluoromethylpyrimidine
    • 6-(Trifluoromethyl)uracil
    • 6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
    • C5H3F3N2O2
    • 6-(Trifluoromethyl)-2,4-pyrimidinediol
    • 6-trifluoromethyl-pyrimidine-2,4-diol
    • Uracil, 6-(trifluoromethyl)-,
    • FT-0630126
    • 2,3H)-Pyrimidinedione, 6-(trifluoromethyl)-
    • SB57316
    • 6-trifluoromethylpyrimidine-2,4-dione
    • 6-(Trifluoromethyl)uracil, 97%
    • DS-0609
    • 6-(Trifluoromethyl)-2,4(1H,3H)-Pyrimidinedione
    • CS-W002726
    • EN300-73753
    • AM20100618
    • AKOS005255269
    • 6-trifluoromethyluracil
    • 6-Trifluoromethyl-pyrimidine-2 pound not4-diol
    • AKOS000320361
    • 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, 6-(trifluoromethyl)-
    • 6-(Trifluoromethyl)-2,4-pyrimidinediol #
    • 2 pound not4-Dihydroxy-6-trifluoromethylpyrimidine
    • FS-1245
    • DTXSID90283709
    • 6-trifluoromethyl-2,4(1H,3H)-pyrimidinedione
    • MFCD01011762
    • SY004692
    • J-507227
    • 672-45-7
    • NSC33033
    • Uracil, 6-(trifluoromethyl)-
    • NSC400845
    • NSC-33033
    • 6-(trifluoromethyl)-pyrimidine-2,4-diol
    • 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • AC-27635
    • SCHEMBL628335
    • NSC-400845
    • STL129443
    • 6-(trifluoromethyl)pyrimidine-2,4-diol
    • pyrimidine-2,4(1H,3H)-dione, 6-trifluoromethyl-
    • DTXCID20234860
    • ND57450
    • 671-490-7
    • 6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
    • MDL： MFCD01011762
    • Inchi： 1S/C5H3F3N2O2/c6-5(7,8)2-1-3(11)10-4(12)9-2/h1H,(H2,9,10,11,12)
    • InChI Key： IROWWTVZNHKLLE-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(NC(N1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 180.01500
  • Monoisotopic Mass: 180.014662
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.554
  • Melting Point: 230-235 °C (lit.)
  • Boiling Point: 391.3 °C at 760 mmHg
  • Flash Point: 391.3 °C at 760 mmHg
  • Refractive Index: 1.427
  • PSA: 65.72000
  • LogP: 0.08200
  • Solubility: Insoluble in water

6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione Security Information

6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione Pricemore >>

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6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:672-45-7)6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
Order Number:A19046
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):161.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:672-45-7)6-(Trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
A19046
Purity:99%
Quantity:25g
Price ($):161.0
Email